Cas no 101246-71-3 ([4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione)

• Product name: [4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione
• CAS No: 101246-71-3
• MF: C₁₆H₁₇NS
• MW: 255.37788
• CID: 1131100
• PubChem ID: 71332520

[4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione Chemical and Physical Properties

Names and Identifiers

• [4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione
• DTXSID70760947
• 101246-71-3
• [4-(Dimethylamino)phenyl](4-methylphenyl)methanethione
• SCHEMBL14884451

• Inchi： InChI=1S/C16H17NS/c1-12-4-6-13(7-5-12)16(18)14-8-10-15(11-9-14)17(2)3/h4-11H,1-3H3
• InChI Key： DKRCTXAXYMTNGO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=S)C2=CC=C(C=C2)N(C)C

Computed Properties

• Exact Mass: 255.10831
• Monoisotopic Mass: 255.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 3.24
• LogP: 3.82730